Cas no 571177-69-0 ([6,6]-Phenyl-C61-butyric Acid Dodecyl Ester)

[6,6]-Phenyl-C61-butyric Acid Dodecyl Ester is a fullerene derivative with a phenyl-C61 butyric acid functional group esterified with a dodecyl chain. This modification enhances solubility in organic solvents, making it suitable for applications in organic electronics and photovoltaics. The compound retains the electron-accepting properties of C60 while offering improved processability due to its alkyl side chain. It is commonly used as an electron transport material in polymer solar cells and perovskite solar cells, contributing to enhanced device efficiency and stability. Its compatibility with solution-processing techniques, such as spin-coating, further facilitates its integration into thin-film optoelectronic devices. The product exhibits high thermal stability and consistent performance under operational conditions.

[6,6]-Phenyl-C61-butyric Acid Dodecyl Ester structure

571177-69-0 structure

Product Name:[6,6]-Phenyl-C61-butyric Acid Dodecyl Ester

CAS No:571177-69-0

MF:C₆₃H₄₆O₂

MW:835.0382

CID:2209436

PubChem ID:172088991

Update Time:2025-10-13

[6,6]-Phenyl-C61-butyric Acid Dodecyl Ester Chemical and Physical Properties

Names and Identifiers

- [6,6]-Phenyl-C61-butyric Acid Dodecyl Ester
- [60]PCB-C12
- PCB-C12
- P2015
- Inchi： 1S/C63H46O2/c1-2-3-4-5-6-7-8-9-10-14-30-65-42(64)18-15-29-61(31-16-12-11-13-17-31)62-40-27-28-41-39-26-24-37-35-22-20-33-32-19-21-34-36-23-25-38(40)49-47(36)52-45(34)43(32)51-44(33)46(35)53-48(37)50(39)60(63(41,61)62)58-56(53)54(51)55(52)57(58)59(49)62/h11-13,16-17,19-28H,2-10,14-15,18,29-30H2,1H3/t61?,62-,63+
- InChI Key： IEEVKWMGDASVBU-JXVTUAGDSA-N
- SMILES： O(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C(C([H])([H])C([H])([H])C([H])([H])C1(C2C([H])=C([H])C([H])=C([H])C=2[H])[C@]23C4C([H])=C([H])C5=C6C([H])=C([H])C7=C8C([H])=C([H])C9=C%10C([H])=C([H])C%11C%12=C%10C%10C9=C8C8C7=C6C(=C6C=8C=%10C7=C%12C8C=%11C([H])=C([H])C=4C=8C2=C67)[C@@]315)=O

Computed Properties

Exact Mass: 834.35000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 65
Rotatable Bond Count: 17
Complexity: 2510
Topological Polar Surface Area: 26.3

Experimental Properties

PSA: 26.30000
LogP: 16.82600

[6,6]-Phenyl-C61-butyric Acid Dodecyl Ester Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P868301-10mg	[6,6]-Phenyl-C61-butyric Acid Dodecyl Ester	571177-69-0	≥98%	10mg	￥439.00	2022-09-01
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